Cas no 872725-27-4 (Diphosphoric acid, mono(3-methylene-4-pentenyl) ester)

• Product Name: Diphosphoric acid, mono(3-methylene-4-pentenyl) ester
• CAS No: 872725-27-4
• MF: C₆H₉O₇P₂
• MW: 255.078984022141
• CID: 658098
• PubChem ID: 71413246
• Update Time: 2025-04-19

Diphosphoric acid, mono(3-methylene-4-pentenyl) ester Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid, mono(3-methylene-4-pentenyl) ester
• [3-methylidenepent-4-enoxy(oxido)phosphoryl] phosphate
• DTXSID30832775
• 872725-27-4

• Inchi： 1S/C6H12O7P2/c1-3-6(2)4-5-12-15(10,11)13-14(7,8)9/h3H,1-2,4-5H2,(H,10,11)(H2,7,8,9)/p-3
• InChI Key： PDJALTMUJKJMEL-UHFFFAOYSA-K
• SMILES： P(=O)([O-])(OP(=O)([O-])[O-])OCCC(=C)C=C

Computed Properties

• Exact Mass: 254.98235162g/mol
• Monoisotopic Mass: 254.98235162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 122Ų